Cas no 63177-57-1 (Methyl 2,5-dihydroxycinnamate)

Methyl 2,5-dihydroxycinnamate is a cinnamic acid derivative with notable applications in organic synthesis and pharmaceutical research. Its structure features both hydroxyl and methoxycarbonyl functional groups, enabling versatile reactivity, including participation in esterification and cross-coupling reactions. The compound exhibits potential as an intermediate in the synthesis of bioactive molecules, particularly those with antioxidant or anti-inflammatory properties. Its dual hydroxyl groups enhance solubility in polar solvents, facilitating purification and handling. The conjugated double bond system contributes to UV absorption, making it relevant in photochemical studies. This compound is valued for its balanced reactivity and stability, suitable for controlled functionalization in complex molecular frameworks.
Methyl 2,5-dihydroxycinnamate structure
Methyl 2,5-dihydroxycinnamate structure
Product Name:Methyl 2,5-dihydroxycinnamate
CAS No:63177-57-1
MF:C10H10O4
MW:194.184003353119
MDL:MFCD00132932
CID:505921
PubChem ID:354334085
Update Time:2025-06-07

Methyl 2,5-dihydroxycinnamate Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(2,5-dihydroxyphenyl)-, methyl ester
    • Methyl 2,5-Dihydroxycinnamate
    • ERBSTATIN ANALOG
    • Methyl 2,5-Dihydroxy
    • Methyl 3-(2,5-dihydroxyphenyl)acrylate
    • methyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate
    • 2,5-Dihydroxycinnamic Acid Methyl Ester
    • 3-(2,5-Dihydroxyphenyl)-2-propenoic acid methyl ester
    • 2,4-Dihydroxymethylcinnamate
    • 2,5-Dihydroxymethylcinnamate
    • Methyl 3-(2,5-dihydroxyphenyl)-2-propenoate
    • 2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, methyl ester
    • methyl (E)-3-(2,5-dihydroxyphenyl)acrylate
    • (E)-methyl 3-(2,5-dihydroxyphenyl)acrylate
    • methyl (2E)-3-(2,5-dihydroxypheny
    • Methyl 2,5-dihydroxycinnamate
    • MDL: MFCD00132932
    • Inchi: 1S/C10H10O4/c1-14-10(13)5-2-7-6-8(11)3-4-9(7)12/h2-6,11-12H,1H3/b5-2+
    • InChI Key: BQCNSTFWSKOWMA-GORDUTHDSA-N
    • SMILES: OC1C=CC(=CC=1/C=C/C(=O)OC)O

Computed Properties

  • Exact Mass: 194.05800
  • Monoisotopic Mass: 194.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 13
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.8

Experimental Properties

  • Color/Form: Yellow crystals.
  • Density: 1.318±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 180.0 to 184.0 deg-C
  • Boiling Point: 400.7 °C at 760 mmHg
  • Flash Point: 163.3 °C
  • Refractive Index: 1.628
  • Solubility: Slightly soluble (7 g/l) (25 º C),
  • Water Partition Coefficient: Soluble in methanol or 0.1M NaOH. Insoluble in water
  • PSA: 66.76000
  • LogP: 1.28400
  • Solubility: Not determined

Methyl 2,5-dihydroxycinnamate Security Information

Methyl 2,5-dihydroxycinnamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019116252-1g
Methyl 3-(2,5-dihydroxyphenyl)acrylate
63177-57-1 95%
1g
$400.00 2023-09-01
Chemenu
CM132415-1g
methyl (E)-3-(2,5-dihydroxyphenyl)acrylate
63177-57-1 95%
1g
$320 2021-06-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M136980-100mg
Methyl 2,5-dihydroxycinnamate
63177-57-1 95%
100mg
¥1094.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M136980-25mg
Methyl 2,5-dihydroxycinnamate
63177-57-1 95%
25mg
¥926.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M136980-10mg
Methyl 2,5-dihydroxycinnamate
63177-57-1 95%
10mg
¥411.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M136980-5mg
Methyl 2,5-dihydroxycinnamate
63177-57-1 95%
5mg
¥247.90 2023-09-02
TRC
M238840-5mg
Methyl 2,5-dihydroxycinnamate
63177-57-1
5mg
$ 190.00 2022-06-04
TRC
M238840-10mg
Methyl 2,5-dihydroxycinnamate
63177-57-1
10mg
$ 310.00 2022-06-04
TRC
M238840-25mg
Methyl 2,5-dihydroxycinnamate
63177-57-1
25mg
$ 620.00 2022-06-04
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci8380-1mg
Methyl 2,5-dihydroxycinnamate
63177-57-1 98%
1mg
¥160.00 2023-09-09

Additional information on Methyl 2,5-dihydroxycinnamate

Recent Advances in the Study of Methyl 2,5-dihydroxycinnamate (CAS: 63177-57-1) in Chemical Biology and Pharmaceutical Research

Methyl 2,5-dihydroxycinnamate (CAS: 63177-57-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, a derivative of cinnamic acid, exhibits notable biological activities, including antioxidant, anti-inflammatory, and anticancer effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its applications in drug development. This research brief aims to provide an overview of the latest findings related to Methyl 2,5-dihydroxycinnamate, highlighting its potential as a promising candidate for future therapeutic interventions.

One of the key areas of investigation has been the antioxidant properties of Methyl 2,5-dihydroxycinnamate. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively scavenges reactive oxygen species (ROS) and protects cells from oxidative stress-induced damage. The study utilized in vitro models to show that Methyl 2,5-dihydroxycinnamate significantly reduces lipid peroxidation and enhances the activity of endogenous antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. These findings suggest its potential utility in treating oxidative stress-related diseases, including neurodegenerative disorders and cardiovascular conditions.

In addition to its antioxidant effects, Methyl 2,5-dihydroxycinnamate has shown promising anti-inflammatory activity. A recent study in *Bioorganic & Medicinal Chemistry Letters* reported that the compound inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. This anti-inflammatory action was observed in both cellular and animal models, indicating its potential as a therapeutic agent for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's favorable safety profile, with no significant cytotoxicity observed at therapeutic concentrations.

Another significant advancement in the research of Methyl 2,5-dihydroxycinnamate is its potential anticancer properties. A 2024 study published in *Cancer Research* explored the compound's ability to induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer. The researchers found that Methyl 2,5-dihydroxycinnamate triggers apoptosis through the activation of caspase-3 and caspase-9, as well as the downregulation of anti-apoptotic proteins like Bcl-2. Furthermore, the study demonstrated that the compound exhibits selective toxicity toward cancer cells while sparing normal cells, a critical feature for potential anticancer therapeutics. These findings underscore the compound's potential as a lead candidate for further drug development.

The synthesis and structural optimization of Methyl 2,5-dihydroxycinnamate have also been a focus of recent research. A 2023 article in *Organic & Biomolecular Chemistry* described an improved synthetic route for the compound, achieving higher yields and purity compared to previous methods. The study also explored the structure-activity relationship (SAR) of Methyl 2,5-dihydroxycinnamate derivatives, identifying key functional groups that enhance its biological activity. These advancements are expected to facilitate the large-scale production and further pharmacological evaluation of the compound.

In conclusion, Methyl 2,5-dihydroxycinnamate (CAS: 63177-57-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its multifaceted biological activities, including antioxidant, anti-inflammatory, and anticancer effects, make it a compelling candidate for therapeutic development. Recent studies have provided valuable insights into its mechanisms of action, optimized synthesis, and potential applications. Future research should focus on preclinical and clinical evaluations to fully realize its therapeutic potential. As the field continues to evolve, Methyl 2,5-dihydroxycinnamate is poised to play a significant role in the development of novel treatments for a range of diseases.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk